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Compound of Interest

Compound Name: Mordant Blue 29

Cat. No.: B15547470

An In-depth Technical Guide on the Triphenylmethane Dye, Mordant Blue 29 (Chrome Azurol
S)

This technical guide provides a comprehensive overview of Mordant Blue 29, a
triphenylmethane dye widely utilized in various scientific and research applications. This
document is intended for researchers, scientists, and drug development professionals, offering
detailed information on its chemical properties, synthesis, and key experimental applications.

Introduction

Mordant Blue 29, also known by its common name Chrome Azurol S, is an anionic
triphenylmethane dye.[1][2] Its chemical structure features a central triphenylmethane core
modified with carboxyl, hydroxyl, and sulfonate functional groups.[3] This specific arrangement
of functional groups imparts the dye with its characteristic chromophoric properties and its
ability to form stable, colored complexes with a variety of metal ions.[2][3] This property makes
it an invaluable reagent in analytical chemistry, particularly for the spectrophotometric
determination of metals.[2]

Physicochemical and Spectral Properties

Mordant Blue 29 is typically a brown to black solid powder.[4] It is soluble in water, presenting
as a brown-light yellow solution, and slightly soluble in ethanol, forming a red-light brown
solution.[1][5] The dye is stable under normal conditions but is incompatible with strong
oxidizing agents.[2][5]
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Table 1: Physicochemical Properties of Mordant Blue 29

Property Value Reference
C.l. Name Mordant Blue 29, 43825 [1]
CAS Number 1667-99-8 [1]
Molecular Formula CasH1sCl2Na0sS or [1][5]
C23H13Cl2Nas09S

Molecular Weight 561.32 g/mol or 605.28 g/mol [1][5]
Appearance Brown to black solid powder [4]
Melting Point 328°C [6]
Flash Point 101°C [6]
Water Solubility Soluble [1][5]
Ethanol Solubility Slightly soluble [1]

Table 2: Spectral Properties of Mordant Blue29

Parameter Value Conditions Reference

Amax 458 nm In water [2][5]

pH 7.0 phosphate

Amax 425.0 to 435.0 nm [7]
buffer

pKal 2.45 25°C [5]

pKa2 4.86 25°C [5]

pKa3 11.47 25°C [5]

Synthesis and Manufacturing

The synthesis of Mordant Blue 29 involves a two-step process: a condensation reaction
followed by an oxidation step.[1][3] The process begins with the condensation of 2,4-dichloro-3-
formylbenzenesulfonic acid with 2-hydroxy-3-methylbenzoic acid.[1][3] The resulting
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intermediate product is then oxidized to form the final dye structure.[3] Finally, the product is
converted into its sodium salt form for commercial use.[1][3]

Synthesis Workflow of Mordant Blue 29

2,4-Dichloro-3-formyl-

benzenesulfonic acid 2-Hydroxy-3-methylbenzoic acid
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Caption: Synthesis workflow for Mordant Blue 29.

Applications in Research and Analysis

Mordant Blue 29 has established significant utility in analytical chemistry due to its excellent
complex-forming capabilities with a wide range of metal ions.[3]

Metal lon Detection

The primary application of Mordant Blue 29 is as a colorimetric indicator for metal titrations.[3]
It forms stable, distinctly colored complexes with various metal ions, including aluminum, iron,
chromium, and beryllium.[2][3] This property allows for the quantitative determination of these
metals in various samples through spectrophotometry.[2] The dye is also used for the
determination of fluoride ions, where the beryllium complex of the dye is utilized.[2]
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Mechanism of Metal lon Detection

Mordant Blue 29 (Free Dye)
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Mordant Blue 29-Metal Complex
(Colored)

Spectrophotometric
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Quantitative Determination
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Caption: Complexation mechanism for metal ion detection.

Microbiological Applications

In the field of microbiology, Mordant Blue 29 is employed to evaluate the production of
siderophores by rhizosphere bacteria.[3] Siderophores are high-affinity iron-chelating
compounds secreted by microorganisms. The dye's ability to react with iron provides a visual
indication of siderophore activity, which is crucial for studies in soil microbiology and plant-
microbe interactions.[3]
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Experimental Protocols

General Protocol for Spectrophotometric Metal
Determination

The following is a generalized protocol for the use of Mordant Blue 29 as an indicator in the
spectrophotometric determination of a metal ion. Specific parameters such as pH, wavelength,
and concentrations will need to be optimized for the specific metal being analyzed.

e Preparation of Standard Solutions: Prepare a series of standard solutions of the metal ion of
known concentrations.

o Preparation of Mordant Blue 29 Solution: Prepare a stock solution of Mordant Blue 29 in
deionized water. The concentration may vary depending on the application.

e Complex Formation: To each standard solution and the unknown sample, add a specific
volume of the Mordant Blue 29 solution and a buffer solution to maintain the optimal pH for
complex formation.

 Incubation: Allow the solutions to stand for a specified time to ensure complete complex
formation.

e Spectrophotometric Measurement: Measure the absorbance of each solution at the
wavelength of maximum absorbance (Amax) for the metal-dye complex using a
spectrophotometer.

o Calibration Curve: Plot a calibration curve of absorbance versus the concentration of the
standard solutions.

o Determination of Unknown Concentration: Use the calibration curve to determine the
concentration of the metal ion in the unknown sample.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15547470?utm_src=pdf-body
https://www.benchchem.com/product/b15547470?utm_src=pdf-body
https://www.benchchem.com/product/b15547470?utm_src=pdf-body
https://www.benchchem.com/product/b15547470?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Metal Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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